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p-t-Butylphenyl diphenyl

phosphate-d10

Cat. No.: B15558302

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated organophosphate,

p-t-Butylphenyl diphenyl phosphate-d10. It is intended to be a core resource for

researchers, scientists, and drug development professionals who utilize this compound as an

internal standard or for other analytical applications. This document details its chemical

structure, physical properties, and proposed methodologies for its synthesis and analysis.

Introduction
p-t-Butylphenyl diphenyl phosphate-d10 is the deuterium-labeled form of p-t-butylphenyl

diphenyl phosphate. The non-labeled compound is an organophosphate ester widely used as a

flame retardant and plasticizer in various industrial applications. Due to its prevalence, there is

a need for accurate quantification in environmental and biological samples. The deuterated

analog serves as an ideal internal standard for mass spectrometry-based analytical methods,

such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass

spectrometry (LC-MS), providing a high degree of accuracy in quantification.[1] The

incorporation of ten deuterium atoms on the two phenyl rings offers a significant mass shift

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15558302#bc-rfq
https://www.benchchem.com/product/b15558302/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-p-t-butylphenyl-diphenyl-phosphate-d10
https://www.benchchem.com/product/b15558302/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-p-t-butylphenyl-diphenyl-phosphate-d10
https://www.medchemexpress.com/p-t-butylphenyl-diphenyl-phosphate-d10.html?locale=ko-KR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


from the native compound, ensuring clear differentiation in mass spectra without substantially

altering its chemical and physical behavior.

Chemical Structure and Properties
The chemical structure of p-t-Butylphenyl diphenyl phosphate-d10 features a central

phosphate group esterified with one p-t-butylphenyl group and two deuterated phenyl groups.

Quantitative Data Summary
The following table summarizes the key quantitative data for p-t-Butylphenyl diphenyl
phosphate-d10.

Property Value Source

Molecular Formula C₂₂D₁₀H₁₃O₄P [2]

Molecular Weight 392.45 g/mol [2]

Unlabeled CAS Number 981-40-8 [3]

Appearance Neat (unless in solution) [2]

Isotopic Purity

Typically >98% (Varies by

supplier, refer to Certificate of

Analysis)

N/A

Chemical Purity

Typically >98% (Varies by

supplier, refer to Certificate of

Analysis)

N/A

Note: Isotopic and chemical purity are critical parameters that should be confirmed with the

supplier's Certificate of Analysis for a specific lot.

Experimental Protocols
While specific, detailed experimental protocols for the synthesis and analysis of p-t-
Butylphenyl diphenyl phosphate-d10 are not readily available in peer-reviewed literature, the

following sections provide generalized yet comprehensive methodologies based on established

principles of organophosphate chemistry and analytical techniques.
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Proposed Synthesis of p-t-Butylphenyl diphenyl
phosphate-d10
The synthesis of p-t-Butylphenyl diphenyl phosphate-d10 can be approached by reacting p-

t-butylphenyl dichlorophosphate with deuterated phenol (phenol-d6). This method is a common

route for creating asymmetric phosphate esters.

Materials:

p-t-Butylphenyl dichlorophosphate

Phenol-d6

Anhydrous pyridine or other suitable base

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Deionized water

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Hexane and Ethyl Acetate for chromatography elution

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet, dissolve p-t-butylphenyl dichlorophosphate

(1.0 equivalent) in anhydrous DCM.

Addition of Phenol-d6: To this solution, add a solution of phenol-d6 (2.0 equivalents) and

anhydrous pyridine (2.2 equivalents) in anhydrous DCM dropwise from the dropping funnel

at 0 °C (ice bath).
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Reaction: Allow the reaction mixture to slowly warm to room temperature and stir overnight

under a nitrogen atmosphere.

Work-up:

Quench the reaction by the slow addition of deionized water.

Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purification: Purify the crude product by silica gel column chromatography using a

hexane/ethyl acetate gradient to yield pure p-t-Butylphenyl diphenyl phosphate-d10.

Characterization: Confirm the structure and purity of the final product using ¹H NMR, ³¹P

NMR, and high-resolution mass spectrometry (HRMS).

Analytical Method: Quantification using LC-MS/MS
This protocol outlines the use of p-t-Butylphenyl diphenyl phosphate-d10 as an internal

standard for the quantification of its non-deuterated analog in a sample matrix (e.g.,

environmental water, biological fluid).

Materials and Equipment:

p-t-Butylphenyl diphenyl phosphate (native standard)

p-t-Butylphenyl diphenyl phosphate-d10 (internal standard)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

Sample matrix
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Solid Phase Extraction (SPE) cartridges (if sample cleanup is required)

High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass

spectrometer (MS/MS)

Procedure:

Preparation of Standard Solutions:

Prepare a stock solution of the native standard (e.g., 1 mg/mL) in acetonitrile.

Prepare a stock solution of the internal standard (p-t-Butylphenyl diphenyl phosphate-
d10) (e.g., 1 mg/mL) in acetonitrile.

From the stock solutions, prepare a series of calibration standards by serial dilution to

cover the expected concentration range in the samples. Each calibration standard should

be spiked with a constant concentration of the internal standard.

Sample Preparation:

To a known volume of the sample, add a known amount of the internal standard solution.

If necessary, perform sample cleanup and concentration using an appropriate technique,

such as solid-phase extraction (SPE).

LC-MS/MS Analysis:

Chromatographic Conditions:

Column: A suitable C18 reversed-phase column.

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to achieve separation of the analyte from matrix

components.
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Injection Volume: 5-10 µL.

Mass Spectrometric Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive or negative mode (to be

optimized).

Acquisition Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Native compound: Determine the precursor ion and at least two product ions.

Internal Standard (d10): Determine the precursor ion and at least two product ions

corresponding to the deuterated compound.

Data Analysis:

Generate a calibration curve by plotting the ratio of the peak area of the native analyte to

the peak area of the internal standard against the concentration of the native analyte for

the calibration standards.

Quantify the amount of the native analyte in the samples by using the peak area ratio from

the sample and interpolating from the calibration curve.

Visualizations
The following diagrams illustrate the chemical structure and proposed experimental workflows.

Chemical Structure
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Caption: Chemical structure of p-t-Butylphenyl diphenyl phosphate-d10.

Proposed Synthesis Workflow
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Start: Reagents

p-t-butylphenyl dichlorophosphate
Phenol-d6

Anhydrous Pyridine & DCM

Combine reagents in flask
Stir at 0°C to RT overnight

Aqueous Work-up
(Wash with HCl, NaHCO₃, Brine)

Dry organic layer
(Anhydrous MgSO₄)

Concentrate under
reduced pressure

Purification
(Silica Gel Chromatography)

Characterization
(NMR, HRMS)

Final Product:
p-t-Butylphenyl diphenyl phosphate-d10

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of the target compound.
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Analytical Workflow using LC-MS/MS

Start: Prepare Samples & Standards

Prepare calibration standards
with native compound

Sample Preparation
(e.g., Solid Phase Extraction)

Spike all standards and samples
with d10-Internal Standard

LC-MS/MS Analysis
(MRM Mode)

Data Processing
(Peak Integration)

Generate Calibration Curve
(Area Ratio vs. Concentration)

Quantify Analyte in Samples

Final Concentration Result

Click to download full resolution via product page

Caption: Workflow for quantification using the deuterated standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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